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Compound of Interest

Compound Name: 2-Methylisophthalic acid

Cat. No.: B176010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analysis of 2-Methylisophthalic acid. Due to the limited availability of specific experimental

data for this compound in publicly accessible literature, this guide combines information from

supplier data sheets with established chemical principles and representative experimental

protocols for structurally similar compounds.

Core Properties and Data
2-Methylisophthalic acid, also known as 2-methylbenzene-1,3-dicarboxylic acid, is an organic

compound with the chemical formula C₉H₈O₄. It is a substituted aromatic dicarboxylic acid,

featuring a methyl group and two carboxylic acid groups on a benzene ring. This substitution

pattern provides a unique structural motif for applications in organic synthesis, materials

science, and pharmaceutical research.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-
Methylisophthalic acid. Data is aggregated from various chemical suppliers and should be

considered as typical values.
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Property Value Source

CAS Number 15120-47-5 N/A

Molecular Formula C₉H₈O₄ N/A

Molecular Weight 180.16 g/mol N/A

Appearance
White to off-white powder or

crystalline solid
[1]

Purity Typically ≥98% [1]

Boiling Point
402.4 °C at 760 mmHg

(Predicted)
N/A

Density 1.378 g/cm³ (Predicted) N/A

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[1]

Safety and Handling
2-Methylisophthalic acid is classified as an irritant. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the

supplier.[2][3][4][5][6][7][8]

Synthesis and Purification: Representative
Protocols
Detailed experimental protocols for the synthesis and purification of 2-Methylisophthalic acid
are not readily available in peer-reviewed literature. Therefore, the following sections provide

representative protocols adapted from established methods for the synthesis of structurally

related isophthalic acid derivatives. These protocols are intended to serve as a starting point for

laboratory synthesis.

Representative Synthesis Protocol: Oxidation of 2,6-
Dimethylanisole
This method is adapted from a procedure for the synthesis of 2-hydroxyisophthalic acid and

involves the oxidation of a corresponding dimethyl precursor.

Materials:

2,6-Dimethylanisole

Potassium permanganate (KMnO₄)

Potassium hydroxide (KOH)

Hydrochloric acid (HCl)

Deionized water

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare an

alkaline solution of potassium permanganate by dissolving KOH and KMnO₄ in deionized
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water.

Slowly add 2,6-dimethylanisole to the stirred solution at room temperature.

Heat the mixture to reflux and maintain for several hours until the purple color of the

permanganate has disappeared.

Cool the reaction mixture to room temperature and filter to remove the manganese dioxide

byproduct.

Wash the filter cake with a small amount of water.

Combine the filtrate and washings and cool in an ice bath.

Acidify the filtrate with concentrated HCl to precipitate the crude 2-methoxyisophthalic acid.

Isolate the crude product by vacuum filtration and wash with cold water.

The methoxy group can then be cleaved to the corresponding hydroxyl group, or in the case

of aiming for 2-methylisophthalic acid, a similar oxidation of 2,3-dimethylbenzoic acid could

be envisioned.

Diagram of a Representative Synthesis Workflow:

2,6-Dimethylanisole +
KMnO4/KOH

Oxidation
(Reflux) Filtration Acidification

(HCl) Isolation Crude 2-Methoxy-
isophthalic Acid

Crude Product Dissolution in
Hot Solvent Hot Filtration Crystallization Vacuum Filtration Drying Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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